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Compound of Interest

Compound Name: pyridine-2-sulfonic acid

Cat. No.: B081542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pyridine-2-sulfonic acid is a heterocyclic compound that serves as a versatile reagent and

building block in organic synthesis.[1] Its utility is particularly notable in the pharmaceutical

industry, where the pyridine moiety is a common feature in many approved drugs. This

technical guide provides a comprehensive overview of the commercial availability of pyridine-
2-sulfonic acid, its key properties, relevant experimental protocols, and its role in the synthesis

of pharmacologically active compounds.

Commercial Availability
Pyridine-2-sulfonic acid is readily available from a variety of chemical suppliers in various

purities and quantities. The product is typically sold as a white to light yellow or brown

crystalline solid.[2][3] Below is a summary of representative commercial offerings.
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Supplier Purity
Available
Quantities

CAS Number

Sigma-Aldrich 97% Custom 15103-48-7

Santa Cruz

Biotechnology
98% Custom 15103-48-7[1][4]

TCI Chemicals >98.0% (HPLC) 5 g, 25 g 15103-48-7[3]

Thermo Scientific 97% 5 g 15103-48-7[5]

Simson Pharma

Limited
High Quality Custom 15103-48-7

Lab Pro Inc. Min. 98.0% (HPLC) 25 g 15103-48-7[6]

BLD Pharm Custom Custom 15103-48-7

Chem-Impex

International
>98% 5 g, 25 g, 100 g 15103-48-7

Note: Pricing and availability are subject to change. Please consult the respective supplier's

website for the most current information.

Physicochemical Properties
A summary of the key physical and chemical properties of pyridine-2-sulfonic acid is provided

below.
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Property Value Reference

CAS Number 15103-48-7 [1][2][3][4][5]

Molecular Formula C₅H₅NO₃S [1][2][4][5]

Molecular Weight 159.16 g/mol [1][2][4]

Appearance
White to light yellow/brown

powder or crystal
[2][3]

Melting Point
210-212 °C, 244-249 °C, 252

°C
[2][7]

Solubility
Soluble in water, alcohols, and

phenolic solvents.
[2][8]

Storage Conditions

Room temperature, in a cool,

dark, and dry place under an

inert atmosphere. Hygroscopic.

[3][6]

Safety and Handling
Pyridine-2-sulfonic acid is classified as a corrosive substance that can cause severe skin

burns and eye damage.[3][9] It may also be corrosive to metals.[3][9]

Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statements

Precautionary
Statements

Corrosive GHS05 Danger

H290: May be

corrosive to

metals. H314:

Causes severe

skin burns and

eye damage.

P260, P280,

P301+P330+P33

1,

P303+P361+P35

3,

P304+P340+P31

0,

P305+P351+P33

8
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Appropriate personal protective equipment (PPE), including gloves, eye protection, and a face

shield, should be worn when handling this compound.[3] It should be stored in a corrosive-

resistant container.[3]

Role in Drug Development and Organic Synthesis
The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-

approved drugs.[10] Pyridine-containing compounds are integral to a wide range of therapeutic

areas, including anticancer and central nervous system (CNS) treatments.[10] The pyridine

motif can enhance a drug's metabolic stability, potency, and binding affinity through various

interactions like hydrogen bonding and π–π stacking.[10]

Pyridine-2-sulfonic acid and its derivatives are valuable intermediates in the synthesis of

these complex pharmaceutical agents.[2] They are particularly useful for creating pyridine-

containing sulfonamides, a common functional group in pharmacologically active molecules.

[11] The use of stable pyridine-2-sulfonate esters provides an effective alternative to the often-

unstable pyridine-2-sulfonyl chlorides for the synthesis of these important compounds.[11]
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Caption: Logical relationship of Pyridine-2-Sulfonic Acid in synthesis.

Experimental Protocols
The following are examples of experimental protocols utilizing pyridine-2-sulfonate derivatives

for the synthesis of medicinally relevant compounds.

Protocol 1: General Synthesis of N-(pyridin-2-
yl)benzenesulfonamide
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This protocol describes a direct method for the sulfonylation of an aminopyridine.[11]

Dissolution: Dissolve 2-aminopyridine (10 mmol) in pyridine in a round-bottom flask.

Cooling: Place the flask in an ice bath to cool the solution.

Addition of Reagent: Slowly add a solution of benzenesulfonyl chloride (12 mmol) to the

cooled pyridine solution.

Reaction: Stir the mixture at room temperature for 1 hour.

Precipitation: Add ice water to the reaction mixture and stir vigorously to precipitate the solid

product.

Isolation: Collect the crude N-(pyridin-2-yl)benzenesulfonamide product by filtration.[11]

Caption: Experimental workflow for sulfonamide synthesis.

Protocol 2: Synthesis via Stable 2,4,6-Trichlorophenyl
Pyridine-2-sulfonate Intermediate
This two-step method provides an alternative route that avoids the potential instability of

sulfonyl chlorides.[11]

Step A: Preparation of the Intermediate

Prepare Organozinc Reagent: Prepare 2-pyridylzinc bromide from 2-bromopyridine, n-BuLi,

and ZnCl₂ in an appropriate solvent under an inert atmosphere.

Reaction: Add 2,4,6-trichlorophenyl chlorosulfate (TCPC) to the organozinc reagent.

Work-up and Isolation: After the reaction is complete, quench the reaction and use standard

extraction and purification techniques (e.g., column chromatography) to isolate the 2,4,6-

trichlorophenyl pyridine-2-sulfonate product.[11]

Step B: Reaction with Amine
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Reaction Setup: In a suitable pressure vessel, combine the 2,4,6-trichlorophenyl pyridine-2-

sulfonate intermediate with the desired amine.

Heating: Heat the mixture to the required temperature for a specified time.

Isolation and Purification: After cooling, the product sulfonamide can be isolated and purified

using standard techniques such as chromatography.[11]

Conclusion
Pyridine-2-sulfonic acid is a commercially accessible and important chemical for the

synthesis of complex organic molecules, particularly within the field of drug discovery and

development. Its utility as a precursor to pyridine sulfonamides and other heterocyclic systems

makes it a valuable tool for medicinal chemists. The availability of detailed synthetic protocols

and a clear understanding of its properties and handling requirements facilitate its effective use

in the research and development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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